17:0 Lyso PE-d5

• Molecular Formula: C22H46NO7P
• Molecular Weight: 472.6 g/mol
• InChI: InChI=1S/C22H46NO7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22(25)28-19-21(24)20-30-31(26,27)29-18-17-23/h21,24H,2-20,23H2,1H3,(H,26,27)/t21-/m1/s1/i19D2,20D2,21D
• InChIKey: RVNBVQKDPQVSOY-SFQZDBTHSA-N

17:0 Lyso PE-d5 for Quantitative Lipidomics

17:0 Lyso PE-d5 (CAS: 2342575-10-2) is a deuterium-labeled analog of 17:0 lysophosphatidylethanolamine (Lyso PE), a lysophospholipid with a single saturated heptadecanoic acid (C17:0) chain . It is supplied as a high-purity (>99% by TLC) solution for use as a stable isotope-labeled internal standard (SIL-IS) in mass spectrometry-based quantitative lipidomics . Lysophosphatidylethanolamines, generated from phosphatidylethanolamine (PE) hydrolysis, are bioactive lipids implicated in cellular differentiation and disease . As a research-use-only compound, 17:0 Lyso PE-d5 is not present in biological samples, enabling accurate normalization and correction for matrix effects in LC-MS/MS workflows .

Stable isotope-labeled internal standard (SIL-IS) for quantitative lipidomics

LC-MS/MS workflow fit: corrects matrix effects and extraction variability

Not endogenous; enables unambiguous normalization against endogenous 17:0 Lyso PE

Why Unlabeled Standards Cannot Replace 17:0 Lyso PE-d5

In quantitative lipidomics using liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a suitable internal standard is critical for correcting matrix effects, extraction variability, and instrument response fluctuations [1]. An unlabeled 17:0 Lyso PE cannot serve as an internal standard because it is chemically identical to the endogenous analyte, preventing chromatographic and mass spectrometric differentiation [1]. Conversely, deuterated standards with different chain lengths or degrees of unsaturation (e.g., 18:1-d7 Lyso PE) may exhibit altered chromatographic retention times and ionization efficiencies due to structural differences, leading to inaccurate quantification [2]. The five deuterium atoms in 17:0 Lyso PE-d5 provide a mass shift of +5 Da relative to the unlabeled species, allowing clear separation in MS/MS while maintaining near-identical chemical behavior for reliable normalization [1].

Unlabeled 17:0 Lyso PE: chemically identical to endogenous analyte, impossible to differentiate in MS.

Deuterated Lyso PE with different chain length/unsaturation (e.g., 18:1-d7): altered retention and ionization may shift quantification accuracy.

Non-isotopic ISTD: lacks +5 Da mass shift; co-elution and ion suppression cannot be reliably corrected.

• [1] Restek. (2015). Choosing an Internal Standard. Retrieved April 24, 2026, from https://discover.restek.com/ View Source
• [2] KCAS Bio. (2020). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Retrieved April 24, 2026, from https://kcasbio.com/ View Source

17:0 Lyso PE-d5 Quantitative Comparison

Mass Shift vs. Unlabeled 17:0 Lyso PE

17:0 Lyso PE-d5 is the deuterium-labeled form of 17:0 Lyso PE, with five hydrogen atoms replaced by deuterium . This isotopic substitution increases the molecular weight by 5 Da compared to the unlabeled compound . The exact molecular formula and weight differ as specified in the comparison data .

Mass shift vs unlabeled

Head-to-head

+5 Da mass shift (MW 472.61 vs 467.6); 5 deuterium atoms replace 5 hydrogens

Enables unambiguous MS differentiation for normalization

Method consistency required

Evidence Dimension	Molecular Weight and Formula
Target Compound Data	Molecular Formula: C22H41D5NO7P; Molecular Weight: 472.61 g/mol
Comparator Or Baseline	Unlabeled 17:0 Lyso PE (C22H46NO7P; MW: 467.6 g/mol)
Quantified Difference	Mass shift: +5 Da; Formula difference: 5 deuterium atoms replace 5 hydrogen atoms
Conditions	Based on chemical structure and vendor specifications

Why This Matters

This mass shift enables unambiguous distinction and quantification of endogenous 17:0 Lyso PE via mass spectrometry, which is impossible with the unlabeled analog.

TLC Purity Specification

The vendor-specified purity of 17:0 Lyso PE-d5 from Avanti Polar Lipids is >99% as determined by thin-layer chromatography (TLC) . This high purity is essential for its use as an internal standard, as impurities could co-elute and interfere with quantification of target analytes [1].

TLC purity

Class-level

>99% (TLC), vendor specification

Supports minimal interference in quantification

Data to verify per vendor COA

Evidence Dimension	Purity (as specified by vendor)
Target Compound Data	>99% (TLC)
Comparator Or Baseline	Other commercial deuterated Lyso PE standards (e.g., 18:1-d7 Lyso PE, also >99% TLC)
Quantified Difference	Comparable purity (>99%) to other high-quality SIL-IS, but specific to 17:0 chain length
Conditions	TLC analysis as per vendor Certificate of Analysis

Why This Matters

The >99% purity ensures minimal interference and reliable quantification, meeting the stringent requirements of validated analytical methods in lipidomics.

• [1] Inoue, N., Gowda, S. G. B., Gowda, D., Sakurai, T., Ikeda-Araki, A., Bamai, Y. A., ... & Chiba, H. (2025). Determination of plasma lysophosphatidylethanolamines (lyso-PE) by LC-MS/MS revealed a possible relation between obesity and lyso-PE in Japanese preadolescent children: The Hokkaido study. Annals of Clinical Biochemistry, 62(1), 34-45. View Source

Chain-Length Comparison: 15:0 and 19:0 Lyso PE

The choice of deuterated Lyso PE chain length affects chromatographic behavior and ionization efficiency. 17:0 Lyso PE-d5 offers an intermediate chain length that may provide a better balance for quantifying a broad range of endogenous Lyso PE species compared to shorter (15:0) or longer (19:0) analogs . The molecular weight and formula differ as shown .

Chain-length comparison

Cross-study comparable

MW 472.61 (C17) vs 444.55 (C15) and 500.66 (C19); ±28 Da difference

Intermediate chain length may balance normalization across Lyso PE species

Relevance depends on lipid panel scope

Evidence Dimension	Molecular Weight and Chain Length
Target Compound Data	17:0 Lyso PE-d5: C22H41D5NO7P, MW 472.61
Comparator Or Baseline	15:0 Lyso PE-d5: C20H37D5NO7P, MW 444.55; 19:0 Lyso PE-d5: C24H45D5NO7P, MW 500.66
Quantified Difference	Mass difference: +28.06 Da vs. 15:0; -28.05 Da vs. 19:0
Conditions	Based on chemical structure and vendor specifications

Why This Matters

The intermediate chain length of 17:0 may minimize matrix effects and improve accuracy when quantifying Lyso PE species of varying acyl chain lengths, making it a versatile choice for untargeted lipidomics.

LysoPC(17:0) as Mitochondrial Disease Biomarker

In an untargeted lipidomics study, LysoPC(17:0) was identified as a highly sensitive and specific biomarker for mitochondrial disease (MD), with an area under the ROC curve (AUC) >0.99 [1]. This indicates that the 17:0 chain length, when present in lysophospholipids, is a strong discriminator of disease state. While this study focused on LysoPC, the analogous LysoPE(17:0) may hold similar biomarker potential, underscoring the value of having a high-purity, deuterated 17:0 Lyso PE standard for accurate quantification in such studies.

LysoPC(17:0) biomarker context

Class-level inference

LysoPC(17:0) AUC >0.99 for mitochondrial disease diagnosis (plasma, n=40)

Supports rationale for 17:0 Lyso PE standard in disease biomarker research

LysoPE(17:0) biomarker potential requires independent validation

Evidence Dimension	Diagnostic Performance (AUC)
Target Compound Data	LysoPC(17:0) AUC >0.99 for MD diagnosis
Comparator Or Baseline	Other lipids in the same study (e.g., PI 38:6, other lysoPCs)
Quantified Difference	AUC >0.99 indicates excellent discriminatory power
Conditions	Plasma samples from 20 MD patients and 20 controls; untargeted LC-MS lipidomics

Why This Matters

The exceptional biomarker performance of LysoPC(17:0) justifies the need for a precise, chain-length-matched internal standard like 17:0 Lyso PE-d5 to validate and translate these findings into clinical assays.

• [1] Ren, C., Liu, J., Zhou, J., Liang, H., Zhu, Y., ... & others. (2018). Lipidomic profiling of plasma samples from patients with mitochondrial disease. Biochemical and Biophysical Research Communications, 500(2), 124-131. View Source

Method Validation for Lyso-PE Quantification

A validated LC-MS/MS method for plasma lyso-PEs demonstrated high recovery (>91%) and low limits of detection (0.001-0.015 pmol/μL) using an isotopically labeled internal standard [1]. This study underscores the critical role of deuterated Lyso PE standards in achieving the precision required for clinical and epidemiological studies. While not specific to 17:0 Lyso PE-d5, it provides class-level evidence that deuterated Lyso PE standards are essential for accurate quantification of endogenous lyso-PEs.

Method validation

Class-level

Recovery >91%; LOD 0.001-0.015 pmol/μL using deuterated Lyso PE IS

Supports use of SIL-IS for sensitive Lyso-PE quantification

Validation not specific to C17 chain length

Evidence Dimension	Method Performance Metrics
Target Compound Data	Recovery >91%; LOD 0.001-0.015 pmol/μL; LOQ 0.002-0.031 pmol/μL
Comparator Or Baseline	Method without internal standard (implied; lower accuracy)
Quantified Difference	High recovery and low detection limits achieved with SIL-IS
Conditions	Plasma lyso-PEs extracted with single-phase method; LC-MS/MS analysis

Why This Matters

This validation demonstrates that deuterated Lyso PE standards are indispensable for achieving the sensitivity and accuracy required to detect subtle changes in lyso-PE levels associated with disease states like obesity.

• [1] Inoue, N., Gowda, S. G. B., Gowda, D., Sakurai, T., Ikeda-Araki, A., Bamai, Y. A., ... & Chiba, H. (2025). Determination of plasma lysophosphatidylethanolamines (lyso-PE) by LC-MS/MS revealed a possible relation between obesity and lyso-PE in Japanese preadolescent children: The Hokkaido study. Annals of Clinical Biochemistry, 62(1), 34-45. View Source

Storage Stability and Integrity

17:0 Lyso PE-d5 is shipped on dry ice and requires storage at -20°C to maintain stability and prevent degradation . This is consistent with storage requirements for other deuterated phospholipid standards and ensures long-term reliability for quantitative assays.

Storage stability

Class-level

-20°C long-term storage; shipped on dry ice

Maintains internal standard integrity for reproducible workflows

Follow vendor storage guidelines

Evidence Dimension	Storage Temperature
Target Compound Data	-20°C
Comparator Or Baseline	Other deuterated Lyso PE standards (e.g., 15:0 Lyso PE-d5, 18:1-d7 Lyso PE) also stored at -20°C
Quantified Difference	Identical storage conditions across similar products
Conditions	Vendor specifications for long-term storage

Why This Matters

Adherence to proper storage conditions is critical for maintaining the integrity of the internal standard, preventing batch-to-batch variability in quantitative lipidomics workflows.

17:0 Lyso PE-d5 Applications

Quantitative Lipidomics in Plasma or Serum

17:0 Lyso PE-d5 is ideally suited as an internal standard for the accurate quantification of endogenous Lyso PE species in complex biological matrices. Its deuterium labeling enables correction for matrix effects and extraction losses, ensuring precise and reproducible results in clinical cohort studies and biomarker discovery efforts [1].

Mitochondrial Disease Biomarker Panel Validation

Given the exceptional diagnostic performance of LysoPC(17:0) in mitochondrial disease, 17:0 Lyso PE-d5 can be used to validate and quantify analogous LysoPE(17:0) species in targeted assays, contributing to the development of robust biomarker panels for disease diagnosis and monitoring [2].

Method Development for Lyso-PE Analysis

Researchers developing new LC-MS/MS methods for Lyso-PE analysis can use 17:0 Lyso PE-d5 to assess recovery, precision, and accuracy, as demonstrated in recent method validation studies. Its high purity and defined concentration make it a reliable reference material for establishing analytical performance characteristics [1].

Untargeted Lipidomics Internal Standard

In untargeted lipidomics where a single internal standard per lipid class is used, the intermediate chain length of 17:0 Lyso PE-d5 offers a practical compromise for normalizing a wide range of Lyso PE species, reducing the need for multiple, chain-length-specific standards and simplifying sample preparation .

Application

Selection Property

Validation Focus

Quantitative lipidomics in research plasma/serum

Deuterated SIL-IS for matrix-effect correction

Recovery and extraction loss normalization

Mitochondrial disease biomarker panel research

17:0 chain-length-matched SIL-IS

LysoPE(17:0) assay specificity and quantification

LC-MS/MS method development for lyso-PE analysis

High-purity deuterated Lyso PE reference

Accuracy, precision, and recovery assessment

Untargeted lipidomics class-level normalization

Intermediate C17:0 chain length SIL-IS

Normalization breadth across Lyso PE species

• [1] Inoue, N., Gowda, S. G. B., Gowda, D., Sakurai, T., Ikeda-Araki, A., Bamai, Y. A., ... & Chiba, H. (2025). Determination of plasma lysophosphatidylethanolamines (lyso-PE) by LC-MS/MS revealed a possible relation between obesity and lyso-PE in Japanese preadolescent children: The Hokkaido study. Annals of Clinical Biochemistry, 62(1), 34-45. View Source
• [2] Ren, C., Liu, J., Zhou, J., Liang, H., Zhu, Y., ... & others. (2018). Lipidomic profiling of plasma samples from patients with mitochondrial disease. Biochemical and Biophysical Research Communications, 500(2), 124-131. View Source